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Compound of Interest

Compound Name: 2,4-Difluoronitrobenzene

Cat. No.: B147775

Essential Safety and Handling Guide for 2,4-
Difluoronitrobenzene

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety, handling, and disposal information for 2,4-

Difluoronitrobenzene (CAS No. 446-35-5). Adherence to these procedures is paramount to
ensure personal safety and regulatory compliance in the laboratory.

Immediate Safety and Hazard Information

2,4-Difluoronitrobenzene is a combustible liquid and is toxic if swallowed, in contact with skin,
or if inhaled. It is crucial to handle this chemical with appropriate personal protective equipment
(PPE) in a well-ventilated area, preferably within a chemical fume hood.

Hazard Identification:
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Hazard Class GHS Pictogram Signal Word Hazard Statement
Acute Toxicity, Oral H301: Toxic if
Danger
(Category 3) swallowed.
Acute Toxicity, Dermal H311: Toxic in contact
Danger _ _
(Category 3) with skin.
Acute Toxicity,
Inhalation (Category Danger H331: Toxic if inhaled.
3)
Skin )
] o ] H315: Causes skin
Corrosion/Irritation Warning S
irritation.
(Category 2)
Serious Eye )
o ] H319: Causes serious
Damage/Eye Irritation ~ Warning L
eye Irritation.
(Category 2A)
Specific target organ
toxicity — single ] H335: May cause
Warning ) o
exposure (Category respiratory irritation.
3), Respiratory system
Flammable liquids ] H227: Combustible
Warning o
(Category 4) liquid.
Physical and Chemical Properties:
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula CeH3F2NO2
Molecular Weight 159.09 g/mol
Appearance Dark yellow liquid[1]
Boiling Point 203-204 °C[1]
Melting Point 9-10 °C[1]

Flash Point 90 °C (194 °F)[1]
Density 1.451 g/cm3[2]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense when handling 2,4-

Difluoronitrobenzene. The following table outlines the minimum required PPE.
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Body Part Recommended Protection Specification

Must comply with OSHA's 29
Safety Goggles and Face
Eyes/Face CFR 1910.133 or European

Shield
Standard EN166.[1][2]

Butyl rubber or Viton® are

recommended for handling

nitro compounds. Nitrile gloves
. ) ) may be suitable for splash

Skin/Hands Chemical-resistant gloves )

protection but should be

changed immediately upon

contact. Always inspect gloves

for degradation before use.

A complete suit protecting
Laboratory Coat and against chemicals may be

Body
Chemical-resistant Apron necessary for larger quantities.

[3]

Required when working
outside of a fume hood or

] when engineering controls are

) NIOSH-approved respirator , o
Respiratory ] ) ] insufficient. A full-face
with organic vapor cartridges ) ) _

supplied-air respirator may be
necessary for high

concentrations.[4]

Glove Selection Guidance:

While specific permeation data for 2,4-Difluoronitrobenzene is not readily available, data for
similar aromatic nitro compounds suggests that Butyl rubber and Viton® gloves offer the best
protection for extended contact. Nitrile gloves are not recommended for prolonged immersion
but can be used for incidental splash protection, provided they are replaced immediately after
contact.
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Glove Material

Recommendation for Aromatic Nitro

Compounds
Butyl Rubber Excellent
Viton® Excellent
Neoprene Good to Fair
Nitrile Fair (for splash protection only)

Natural Rubber (Latex)

Poor

Operational Plan: Step-by-Step Handling Procedure

This workflow ensures the safe handling of 2,4-Difluoronitrobenzene from receipt to disposal.
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Preparation

Gon appropriate PPIa

Verify fume hood functionality

l

Gather all necessary materials

Handling
y

[Carefully transfer the required amoura
Gerform the experimena

Cleanup & Disposal

Gecontaminate work surfacesj
:
[Segregate and label Wasta
:
Goﬁ and dispose of PPE correctla
:
GVash hands thorougth
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Waste Generation

Liquid Waste (Solid Waste (gloves, etc.)) (Empty Containe)

Collection
Dedicated Liquid Dedicated Solid
Waste Container Waste Container
Disposal

Label Waste Containers

'

Store in Designated Area

'

Contact EHS for Pickup

Gncineration by Licensed Facilita

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2,4-
Difluoronitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147775#personal-protective-equipment-for-handling-
2-4-difluoronitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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